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Compound of Interest

Compound Name: Yadanzioside M

CAS No.: 101559-99-3

Cat. No.: B211789

Get Quote

Executive Summary: The Structural Identity of
Yadanzioside M
Yadanzioside M (CAS: 101559-99-3) is a quassinoid glycoside isolated from the seeds of

Brucea javanica (Simaroubaceae).[1][2][3] It exhibits significant antineoplastic and anti-

inflammatory activities, making it a high-value target in natural product drug discovery.[1][2][3]

However, its isolation is complicated by the co-occurrence of numerous structural congeners—

such as Yadanziosides A, C, G, N, and P—which share the identical picrasane skeleton and

glycosidic linkage but differ subtly in the ester side chain at the C-15 position.[3]

The Critical Differentiator: The definitive structural feature of Yadanzioside M is the benzoyloxy

group at C-15. Unlike its aliphatic analogs (which possess isovaleryl, senecioyl, or tigloyl side

chains), Yadanzioside M presents a distinct aromatic signature in its NMR spectra.[1][3] This

guide provides a self-validating protocol to distinguish Yadanzioside M from its "confusion

partners" using 1H and 13C NMR datasets.[1][2][3]

Experimental Protocol: Isolation & Acquisition
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To ensure reproducible spectral data, the following workflow must be adhered to. Solvent

effects in quassinoids are profound; Pyridine-d5 is the requisite solvent for structural elucidation

as it resolves the critical hydroxyl and glycosidic protons that overlap in MeOH-d4 or DMSO-d6.

[1][2][3]

Isolation Workflow (Graphviz Diagram)

Brucea javanica Seeds
(Pulverized)

MeOH Extraction
(Reflux)

Partition
(H2O vs. CHCl3/BuOH)

Silica Gel CC
(CHCl3:MeOH Gradient)

BuOH Layer RP-HPLC
(C18, MeOH:H2O)

Polar Fractions NMR Acquisition
(Pyridine-d5)

Pure Isolate

Click to download full resolution via product page

Figure 1: Isolation workflow for Yadanzioside M emphasizing the critical partition and

purification steps required to remove non-glycosidic quassinoids.

NMR Acquisition Parameters
Instrument: 400 MHz or higher (500/600 MHz recommended for resolving the sugar moiety).

[1]

Solvent: Pyridine-d5 (

).[1][2][3][4]

Temperature: 298 K (25°C).[1]

Reference: Residual solvent signals (

8.74, 7.58, 7.22;

150.3, 135.9, 123.9).[1][2][3]

Comparative Analysis: Yadanzioside M vs.
Alternatives
The primary challenge in identifying Yadanzioside M is distinguishing it from Yadanzioside A

(isovalerate ester), Yadanzioside P (often a mixture or related glucoside), and Yadanzioside N
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(dimethylpentenoyl ester).[1]

The Diagnostic "Fingerprint" Region
The C-15 side chain is the only variable region among these congeners.[1]

Feature
Yadanzioside M

(Target)
Yadanzioside A

(Alternative)
Yadanzioside N

(Alternative)

C-15 Side Chain Benzoyl (Aromatic) Isovaleryl (Aliphatic)
3,4-Dimethylpent-2-

enoyl

1H NMR (7.0-8.5

ppm)

Multiplets (5H):

7.40 – 8.15
Silent (No signals)

Silent (No aromatic

signals)

1H NMR (5.0-6.0

ppm)
Olefinic H-1 only

Olefinic H-1 + Side

chain olefin

Olefinic H-1 + Side

chain olefin

13C NMR (Carbonyls)
~166.0 ppm

(Benzoate C=O)

~173.0 ppm (Aliphatic

C=O)

~166.0 ppm

(Conjugated C=O)

13C NMR (Aromatic)
4-6 signals (128-134

ppm)
None

None (Olefinic

carbons only)

Detailed Spectral Data Comparison (Pyridine-d5)
The following table contrasts the specific chemical shifts of Yadanzioside M with Yadanzioside

A, highlighting the aromatic signals that serve as the "Go/No-Go" decision point.
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Position
Yadanzioside M

(ppm)

Yadanzioside M

(ppm)

Yadanzioside A

(ppm)

Differentiation

Logic

C-15 (Side

Chain)

7.45 - 8.15 (m,

5H)

166.5 (C=O),

129-133 (Ar-C)
2.15 (m), 0.95 (d)

CRITICAL: M

shows aromatic

protons; A shows

aliphatic

multiplets.[1][2]

[3]

H-1 6.10 (d) 125.4 6.15 (d)

Non-diagnostic

(Core skeleton).

[1][2][3]

H-12 4.35 (d) 79.8 4.30 (d)
Non-diagnostic.

[1][2][3]

H-15 6.55 (d) 68.5 6.40 (d)

Shifted downfield

in M due to

benzoyl

anisotropy.[1][2]

[3]

Anomeric H-1'
5.15 (d, J=7.8

Hz)
104.5

5.12 (d, J=7.8

Hz)

Confirms

-glucoside in

both.[1][2][3]

C-16 (Ketone) - 192.5 -
Non-diagnostic.

[1][2][3]

Note: Chemical shifts are approximate (

0.1 ppm) and dependent on concentration/temperature in Pyridine-d5.[1][2][3] [1, 2]

Identification Logic & Troubleshooting
To validate the identity of Yadanzioside M, researchers should follow this logic pathway. This

system prevents false positives caused by the co-elution of aliphatic analogs.
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Spectral Decision Tree (Graphviz Diagram)
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Figure 2: Decision logic for distinguishing Yadanzioside M from aliphatic congeners based on

1H NMR aromatic signatures.
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Troubleshooting Common Issues
Signal Overlap: The glycosidic protons (3.5 - 4.5 ppm) often overlap with the quassinoid

skeletal protons.[1] Solution: Use HSQC to correlate the anomeric proton (

) with its carbon (

) and the C-15 proton with the ester carbonyl.[1]

Solvent Contamination: Commercial Pyridine-d5 may contain water, which shifts hydroxyl

signals.[1][2][3] Ensure the solvent is dry or add a drop of

to exchange OH signals if they obscure structural peaks (though this removes valuable
coupling information).

Mixtures: Yadanzioside M often co-purifies with Yadanzioside P. If the aromatic integration is

< 5H relative to the H-1 proton (1H), you likely have a mixture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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